(5-chloropyridin-2-yl)methanesulfonyl chloride hydrochloride
Overview
Description
(5-Chloropyridin-2-yl)methanesulfonyl chloride hydrochloride, also known as CMCl, is an organochlorine compound used in a variety of scientific research applications. It is a versatile reagent that can be used for the synthesis of various compounds, and it can also be used to study the biochemical and physiological effects of these compounds.
Scientific Research Applications
(5-chloropyridin-2-yl)methanesulfonyl chloride hydrochloride is widely used in scientific research applications due to its versatile reactivity. It is used as a reagent for the synthesis of various compounds, including peptides, amines, and heterocycles. It is also used to study the biochemical and physiological effects of these compounds.
Mechanism of Action
(5-chloropyridin-2-yl)methanesulfonyl chloride hydrochloride acts as a nucleophile in the presence of a base, and it can react with a variety of electrophiles. It is also used as a catalyst for a variety of reactions, including the synthesis of peptides and amines.
Biochemical and Physiological Effects
(5-chloropyridin-2-yl)methanesulfonyl chloride hydrochloride has been used to study the biochemical and physiological effects of various compounds. It has been used to study the effects of drugs on the nervous system, cardiovascular system, and other organs. It has also been used to study the effects of peptides and amines on the body.
Advantages and Limitations for Lab Experiments
(5-chloropyridin-2-yl)methanesulfonyl chloride hydrochloride has several advantages for lab experiments. It is a versatile reagent that can be used for the synthesis of various compounds. It is also relatively inexpensive and readily available. However, it is also toxic and should be used with caution.
Future Directions
There are several potential future directions for research involving (5-chloropyridin-2-yl)methanesulfonyl chloride hydrochloride. It could be used to study the biochemical and physiological effects of various drugs, peptides, and amines. It could also be used to study the effects of various compounds on the nervous system, cardiovascular system, and other organs. Additionally, it could be used to develop new synthesis methods for various compounds.
Synthesis Methods
(5-chloropyridin-2-yl)methanesulfonyl chloride hydrochloride is synthesized via the reaction of 5-chloropyridine and methanesulfonyl chloride in the presence of a base such as sodium hydroxide. The reaction is carried out in a solvent such as dichloromethane, and the product is then isolated by filtration. The product is then purified by recrystallization from an appropriate solvent.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (5-chloropyridin-2-yl)methanesulfonyl chloride hydrochloride involves the reaction of 5-chloro-2-picoline with methanesulfonyl chloride in the presence of a base, followed by treatment with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "5-chloro-2-picoline", "methanesulfonyl chloride", "base (e.g. triethylamine)", "hydrochloric acid" ], "Reaction": [ "Add 5-chloro-2-picoline to a reaction flask", "Add methanesulfonyl chloride to the reaction flask", "Add a base (e.g. triethylamine) to the reaction flask and stir for several hours at room temperature", "Quench the reaction with hydrochloric acid to form the hydrochloride salt", "Isolate the product by filtration or extraction" ] } | |
CAS RN |
2624135-14-2 |
Product Name |
(5-chloropyridin-2-yl)methanesulfonyl chloride hydrochloride |
Molecular Formula |
C6H6Cl3NO2S |
Molecular Weight |
262.5 |
Purity |
95 |
Origin of Product |
United States |
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